Cas no 81122-69-2 (4-Bromo-5-(hydroxymethyl)-1-methyl-2-phenyl-1,2-dihydro-3h-pyrazol-3-one)

4-Bromo-5-(hydroxymethyl)-1-methyl-2-phenyl-1,2-dihydro-3h-pyrazol-3-one structure
81122-69-2 structure
Product Name:4-Bromo-5-(hydroxymethyl)-1-methyl-2-phenyl-1,2-dihydro-3h-pyrazol-3-one
CAS No:81122-69-2
MF:C11H11BrN2O2
MW:283.121241807938
MDL:MFCD00129261
CID:3061881
PubChem ID:4402028
Update Time:2025-04-21

4-Bromo-5-(hydroxymethyl)-1-methyl-2-phenyl-1,2-dihydro-3h-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-(hydroxymethyl)-2-methyl-1-phenyl-3-pyrazolin-5-one
    • 81122-69-2
    • 4-bromo-5-(hydroxymethyl)-1-methyl-2-phenylpyrazol-3-one
    • 4-bromo-5-(hydroxymethyl)-1-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
    • AKOS005110492
    • 4-Bromo-5-(hydroxymethyl)-1-methyl-2-phenyl-1H-pyrazol-3(2H)-one
    • FB169006
    • MFCD00129261
    • CS-0331011
    • MS-6534
    • 4-bromo-5-(hydroxymethyl)-1-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
    • 4-Bromo-5-(hydroxymethyl)-1-methyl-2-phenyl-1,2-dihydro-3h-pyrazol-3-one
    • MDL: MFCD00129261
    • Inchi: 1S/C11H11BrN2O2/c1-13-9(7-15)10(12)11(16)14(13)8-5-3-2-4-6-8/h2-6,15H,7H2,1H3
    • InChI Key: PINQJWLHQPEMAX-UHFFFAOYSA-N
    • SMILES: BrC1C(N(C2C=CC=CC=2)N(C)C=1CO)=O

Computed Properties

  • Exact Mass: 282.00039Da
  • Monoisotopic Mass: 282.00039Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 43.8Ų

4-Bromo-5-(hydroxymethyl)-1-methyl-2-phenyl-1,2-dihydro-3h-pyrazol-3-one Pricemore >>

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Enamine
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Enamine
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